Octadecane Octadecane , also known as CH3-[CH2]16-CH3 or N-octadecane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2-octadecanediol, octadecan-1-ol, and octadecanoic acid. is an alkane tasting compound that can be found in a number of food items such as alcoholic beverages, kohlrabi, sunflower, and parsnip. This makes a potential biomarker for the consumption of these food products.
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
N-octadecane is a colorless liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 128271-18-1
VCID: VC21276117
InChI: InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
SMILES: CCCCCCCCCCCCCCCCCC
Molecular Formula: C18H38
Molecular Weight: 254.5 g/mol

Octadecane

CAS No.: 128271-18-1

Cat. No.: VC21276117

Molecular Formula: C18H38

Molecular Weight: 254.5 g/mol

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Octadecane - 128271-18-1

Specification

Description , also known as CH3-[CH2]16-CH3 or N-octadecane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 1, 2-octadecanediol, octadecan-1-ol, and octadecanoic acid. is an alkane tasting compound that can be found in a number of food items such as alcoholic beverages, kohlrabi, sunflower, and parsnip. This makes a potential biomarker for the consumption of these food products.
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
N-octadecane is a colorless liquid. (NTP, 1992)
CAS No. 128271-18-1
Molecular Formula C18H38
Molecular Weight 254.5 g/mol
IUPAC Name octadecane
Standard InChI InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
Standard InChI Key RZJRJXONCZWCBN-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCC
Boiling Point 601 °F at 760 mm Hg (NTP, 1992)
316.3 °C
316 °C
Colorform Needles from alcohol, ether-methanol
Colorless liquid
Flash Point 212 °F (NTP, 1992)
166 °C (331 °F) - closed cup
Melting Point 82.9 °F (NTP, 1992)
28.2 °C
Mp 28 °
28.17 °C
28°C

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